Cas no 153435-82-6 (1-Bromo-3-(ethanesulfonyl)benzene)

• Product Name: 1-Bromo-3-(ethanesulfonyl)benzene
• CAS No: 153435-82-6
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• MDL: MFCD19982772
• CID: 1025064
• PubChem ID: 57477908
• Update Time: 2025-06-07

1-Bromo-3-(ethanesulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(ethylsulfonyl)benzene
• 1-Bromo-3-ethylsulfonylbenzene
• 1-BroMo-3-(ethanesulfonyl)benzene
• MFCD19982772
• 1-bromo-3-(ethylsulfonyl)-benzene
• BS-27437
• EN300-316328
• 153435-82-6
• GMUBLMSOVHRKLE-UHFFFAOYSA-N
• SY030791
• 3-(Ethylsulfonyl)bromobenzene
• AKOS015999277
• CS-0447054
• DB-085684
• DTXSID80726837
• Z1094394166
• AC4470
• SCHEMBL99072
• A883820
• 1-Bromo-3-(ethanesulfonyl)benzene

• MDL： MFCD19982772
• Inchi： 1S/C8H9BrO2S/c1-2-12(10,11)8-5-3-4-7(9)6-8/h3-6H,2H2,1H3
• InChI Key： GMUBLMSOVHRKLE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(CC)(=O)=O

Computed Properties

• Exact Mass: 247.95100
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 3.32350

Additional information on 1-Bromo-3-(ethanesulfonyl)benzene

1-Bromo-3-(ethanesulfonyl)benzene: A Comprehensive Overview

1-Bromo-3-(ethanesulfonyl)benzene, with the CAS number 153435-82-6, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom and an ethanesulfonyl group attached to a benzene ring. The combination of these functional groups endows the molecule with a range of chemical properties that make it valuable for various applications.

The synthesis of 1-Bromo-3-(ethanesulfonyl)benzene typically involves multi-step reactions, starting from readily available starting materials. One common approach is to first introduce the bromine atom to the benzene ring, followed by the addition of the ethanesulfonyl group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, such as the use of transition-metal catalysts and green solvents. These improvements not only enhance the yield and purity of the final product but also reduce the environmental impact of the synthesis process.

In terms of its physical properties, 1-Bromo-3-(ethanesulfonyl)benzene is a solid at room temperature with a melting point ranging from 65 to 70°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

The chemical reactivity of 1-Bromo-3-(ethanesulfonyl)benzene is primarily influenced by its bromine and ethanesulfonyl groups. The bromine atom can serve as a leaving group in nucleophilic substitution reactions, making it useful for the synthesis of more complex molecules. The ethanesulfonyl group, on the other hand, can participate in electrophilic aromatic substitution reactions and can also be converted into other functional groups through various transformations. These properties make 1-Bromo-3-(ethanesulfonyl)benzene a valuable intermediate in organic synthesis.

In the pharmaceutical industry, 1-Bromo-3-(ethanesulfonyl)benzene has found applications as a building block for the synthesis of bioactive compounds. Recent studies have explored its potential in the development of new drugs targeting various diseases. For instance, researchers have used this compound to synthesize novel inhibitors of specific enzymes involved in cancer pathways. The ability to fine-tune the structure of these inhibitors through modifications at different positions on the benzene ring has led to improved potency and selectivity.

Beyond its use in drug discovery, 1-Bromo-3-(ethanesulfonyl)benzene has also been investigated for its potential applications in materials science. Its unique combination of functional groups makes it suitable for the preparation of polymers with specific properties, such as enhanced thermal stability or improved mechanical strength. Additionally, it has been used in the development of new materials for electronic devices, where its electronic properties can be tailored for specific applications.

The safety and environmental impact of 1-Bromo-3-(ethanesulfonyl)benzene are important considerations in its use and handling. While it is not classified as a hazardous substance under current regulations, proper safety protocols should be followed during its synthesis and use to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE), handling it in well-ventilated areas, and disposing of waste products according to local regulations.

In conclusion, 1-Bromo-3-(ethanesulfonyl)benzene, with its CAS number 153435-82-6, is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structure and chemical properties make it an essential component in organic synthesis, pharmaceutical research, and materials science. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, further expanding its importance in these fields.